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Compound of Interest

Compound Name: Imbricatolic Acid

Cat. No.: B1258787 Get Quote

For Immediate Release: Imbricatolic acid, a naturally occurring diterpenoid, presents a focal

point for scientific inquiry, particularly in the realms of pharmacology and drug development.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, consolidating key data, experimental insights, and a fundamental

understanding of its molecular characteristics.

Core Molecular and Physical Properties
Imbricatolic acid is identified by the Chemical Abstracts Service (CAS) number 6832-60-6.[1]

[2][3] Its molecular formula is C20H34O3, corresponding to a molecular weight of

approximately 322.48 g/mol .[1][2][4][5][6] This labdane diterpenoid is characterized by a

decahydronaphthalene ring system, a carboxylic acid group, and a hydroxyl-containing side

chain.

A summary of its key chemical and physical properties is presented below for ease of

reference.
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Property Value

CAS Number 6832-60-6[1][2][3]

Molecular Formula C20H34O3[1][2][5][6]

Molecular Weight 322.48 g/mol [2][4][7]

Melting Point 102-105 °C[4][7]

Boiling Point (Predicted) 446.7±38.0 °C[4][7]

Density (Predicted) 1.04±0.1 g/cm³[4][7]

pKa (Predicted) 4.68±0.60[4][7]

Experimental Protocols
Detailed experimental data and established protocols for Imbricatolic Acid are still emerging

within the broader scientific literature. However, based on common practices for the analysis

and characterization of similar natural products, the following methodologies are typically

employed.

Purification and Identification
High-performance liquid chromatography (HPLC) is a standard method for the purification of

Imbricatolic Acid, often achieving a purity of 95% to 99%.[2] The primary modes of detection

coupled with HPLC are Diode Array Detection (DAD) and Evaporative Light Scattering

Detection (ELSD).[2]

For structural confirmation and identification, Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy are indispensable.[2] These techniques provide definitive

information about the compound's mass and the connectivity of its atoms, respectively.

Logical Relationship of Analysis
The logical workflow for the characterization and analysis of Imbricatolic Acid can be

visualized as a sequential process, beginning with its source and culminating in detailed

structural and purity data.
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Caption: Workflow for Imbricatolic Acid analysis.

This document is intended for an audience of researchers, scientists, and drug development

professionals. The information provided is for technical and informational purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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